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Compound of Interest

Compound Name: Zoxazolamine

Cat. No.: B029605 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

compound extends far beyond the laboratory bench. The responsible disposal of research

chemicals is a critical component of laboratory safety and environmental stewardship. This

guide provides essential, step-by-step information for the proper disposal of zoxazolamine, a

muscle relaxant that, while no longer marketed for therapeutic use, remains a compound of

interest in various research applications. Adherence to these procedures is paramount to

ensure the safety of laboratory personnel and the protection of our environment.

Zoxazolamine, a chlorinated benzoxazole derivative, is classified as a harmful solid chemical.

[1] Improper disposal can lead to environmental contamination and potential harm to human

health. Therefore, it must be managed as hazardous waste in accordance with local, state, and

federal regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle zoxazolamine with appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles should always be worn.

Lab Coat: A lab coat or other protective garment is essential to prevent skin contact.
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Ensure that all handling of solid zoxazolamine that may generate dust is performed in a well-

ventilated area or a chemical fume hood to avoid inhalation.[1]

Quantitative Data Summary
While specific disposal limits for zoxazolamine are not readily available and are subject to

local regulations, the following table summarizes its key identifiers and hazard information,

which are crucial for proper waste documentation.

Property Value Source

Chemical Name
5-chloro-1,3-benzoxazol-2-

amine
PubChem[2]

CAS Number 61-80-3 PubChem[2]

Molecular Formula C₇H₅ClN₂O PubChem[2]

Hazard Statements

Harmful if swallowed, in

contact with skin or if inhaled.

Causes skin and serious eye

irritation. May cause

respiratory irritation.

Cayman Chemical SDS[1]

Disposal Recommendation

Must not be disposed of with

household garbage. Do not

allow to reach sewage system.

Dispose of contents/container

to an approved waste disposal

plant.

Cayman Chemical SDS[1],

Fisher Scientific SDS[3]

Step-by-Step Disposal Protocol for Zoxazolamine
The following protocol outlines the approved procedure for the disposal of zoxazolamine from

a laboratory setting. This procedure is based on general best practices for hazardous chemical

waste disposal.

1. Waste Identification and Classification:
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Zoxazolamine waste must be classified as hazardous chemical waste. This includes pure,

unused zoxazolamine, contaminated materials (e.g., weighing boats, filter paper,

contaminated PPE), and empty containers.

2. Waste Segregation:

Crucially, do not mix zoxazolamine waste with other waste streams. It should be collected in

a dedicated, clearly labeled hazardous waste container.

Keep solid zoxazolamine waste separate from liquid waste to prevent unforeseen reactions

and to comply with waste management facility requirements.

3. Container Selection and Labeling:

Use a chemically compatible, leak-proof container for collecting solid zoxazolamine waste. A

high-density polyethylene (HDPE) or glass container with a secure screw-top lid is

recommended.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "Zoxazolamine". The CAS number (61-80-3) should also be included.

Your institution's specific hazardous waste tags, which may require information such as the

accumulation start date and the name of the generating researcher or lab, must be affixed to

the container.

4. Waste Accumulation and Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory. This area should be at or near the point of generation and under the

control of the laboratory personnel.

The container must be kept closed at all times, except when adding waste.

Ensure the storage area is secure and away from drains, heat sources, and incompatible

chemicals.

5. Arranging for Disposal:
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Once the container is full, or in accordance with your institution's waste pickup schedule,

arrange for its collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Do not attempt to treat or neutralize zoxazolamine waste chemically unless you have a

specifically approved and validated protocol from your EHS department. Incineration by a

licensed facility is the standard and recommended disposal method for this type of solid

organic chemical waste.

6. Disposal of Empty Containers:

Empty containers that once held zoxazolamine must also be disposed of as hazardous

waste, as they will contain residual amounts of the chemical.

If your institution's policy allows for the decontamination of empty containers, a triple-rinse

procedure with a suitable solvent (such as ethanol or methanol) may be required. The rinsate

must be collected and disposed of as hazardous liquid waste. However, for practicality and

safety, disposing of the empty container as solid hazardous waste is often the preferred

method.

Logical Workflow for Zoxazolamine Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of zoxazolamine.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of zoxazolamine, thereby upholding their commitment to

laboratory safety and environmental responsibility. Always consult your institution's specific

guidelines and your local EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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